Cas no 901241-18-7 (2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)

• Product Name: 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• CAS No: 901241-18-7
• MF: C₂₃H₂₇N₃O₃S
• MW: 425.543784379959
• CID: 5762946
• PubChem ID: 20852080
• Update Time: 2025-06-15

2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(3-METHOXYPHENYL)-5-(4-METHYLPHENYL)-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
• 901241-18-7
• F3407-1010
• 2-((2-(3-methoxyphenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
• 2-[[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
• AKOS001789865
• Acetamide, 2-[[2-(3-methoxyphenyl)-4-(4-methylphenyl)-1H-imidazol-5-yl]thio]-N-(3-methoxypropyl)-
• 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

• Inchi： 1S/C23H27N3O3S/c1-16-8-10-17(11-9-16)21-23(30-15-20(27)24-12-5-13-28-2)26-22(25-21)18-6-4-7-19(14-18)29-3/h4,6-11,14H,5,12-13,15H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key： CHARNSQFYDZQFT-UHFFFAOYSA-N
• SMILES： S(CC(NCCCOC)=O)C1=C(C2C=CC(C)=CC=2)NC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 425.17731291g/mol
• Monoisotopic Mass: 425.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

Comprehensive Overview of 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No. 901241-18-7)

The compound 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No. 901241-18-7) is a sophisticated imidazole-derived molecule with significant potential in pharmaceutical research and organic synthesis. Its unique structure, featuring a sulfanyl linkage and methoxypropyl side chain, makes it a subject of interest for scientists exploring bioactive compounds and drug discovery. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. The 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide stands out for its potential as a therapeutic agent, particularly in targeting inflammatory pathways and enzyme inhibition. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy. This aligns with the growing trend of precision medicine, where tailored molecular designs are paramount.

The synthetic pathway of this compound involves multi-step organic reactions, including condensation and sulfanylation, which are critical for achieving high purity and yield. Its CAS No. 901241-18-7 serves as a unique identifier in chemical databases, facilitating global research collaboration. Notably, the presence of methoxy and methylphenyl groups enhances its lipophilicity, a property often linked to improved bioavailability in drug candidates.

From an industrial perspective, this compound is gaining traction in high-throughput screening (HTS) platforms, where its molecular diversity aids in identifying novel lead compounds. The rise of AI-driven drug discovery has further amplified its relevance, as computational models predict its interactions with biological targets. This synergy between wet-lab and in-silico approaches underscores its role in modern R&D pipelines.

Environmental and sustainability considerations are also pivotal. The compound’s synthesis can be optimized using green chemistry principles, such as catalytic reduction and solvent-free conditions, addressing the eco-conscious demands of today’s scientific community. This aligns with broader initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, 2-{2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No. 901241-18-7) exemplifies the intersection of innovation and practical application in chemical sciences. Its multifaceted attributes make it a valuable asset for researchers tackling complex diseases and sustainable chemistry challenges. As the scientific landscape evolves, this compound is poised to remain at the forefront of cutting-edge research.